Cas no 2137687-19-3 (5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2137687-19-3
• MF: C₁₃H₂₀BrN₃O
• MW: 314.221402168274
• CID: 5754625
• PubChem ID: 165478814
• Update Time: 2025-05-23

5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2137687-19-3
• EN300-1077682
• 5-bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
• 5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C13H20BrN3O/c1-9(2)7-17-8-16-12(11(14)13(17)18)10-3-5-15-6-4-10/h8-10,15H,3-7H2,1-2H3
• InChI Key： AVQZLLXKEDDINB-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=NC=1C1CCNCC1)CC(C)C)=O

Computed Properties

• Exact Mass: 313.07897g/mol
• Monoisotopic Mass: 313.07897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.7Ų

Additional information on 5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one

5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2137687-19-3): An Overview

5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2137687-19-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dihydropyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The 5-bromo substitution on the pyrimidine ring and the presence of a piperidin-4-yl group contribute to the compound's distinct pharmacological profile. The 2-methylpropyl substituent further enhances its lipophilicity and bioavailability, making it a promising candidate for drug development. Recent studies have focused on elucidating the mechanisms of action and optimizing the pharmacokinetic properties of this compound.

In terms of its chemical structure, 5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one is characterized by a central dihydropyrimidine core with specific functional groups attached. The bromine atom at the 5-position plays a crucial role in modulating the compound's reactivity and selectivity towards various biological targets. The piperidine ring, particularly at the 6-position, imparts additional conformational flexibility and binding affinity to the molecule.

Recent research has highlighted the potential of 5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one in treating neurodegenerative diseases. Studies have shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by inhibiting specific enzymes involved in neuroinflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound significantly reduced neuronal cell death in an in vitro model of Parkinson's disease.

Moreover, 5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one has shown promise in cancer research. Its ability to inhibit key signaling pathways involved in tumor growth and metastasis has been extensively investigated. A recent study in the Cancer Research journal reported that this compound effectively suppressed the proliferation of breast cancer cells by targeting specific kinases involved in cell cycle regulation.

The pharmacokinetic properties of 5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one have also been studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic applications, 5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one has been explored for its use as a chemical probe in academic research. Its unique structure allows it to serve as a valuable tool for investigating biological processes and validating therapeutic targets. Researchers have utilized this compound to gain insights into the mechanisms underlying various diseases and to identify novel drug candidates.

The synthesis of 5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Various synthetic routes have been developed to optimize the production of this compound on both laboratory and industrial scales. One common approach involves the condensation of appropriate aldehydes and ketones followed by cyclization under specific conditions.

In conclusion, 5-Bromo-3-(2-methylpropyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2137687-19-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for use in treating various diseases. As more studies are conducted, this compound is likely to play an increasingly important role in both academic research and drug development.